Cas no 1538791-52-4 (7-(3-bromopropyl)quinoline)

• Product Name: 7-(3-bromopropyl)quinoline
• CAS No: 1538791-52-4
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 5896256
• PubChem ID: 81221324
• Update Time: 2025-09-27

7-(3-bromopropyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(3-bromopropyl)quinoline
• 1538791-52-4
• AKOS019792631
• EN300-1911502

• Inchi： 1S/C12H12BrN/c13-7-1-3-10-5-6-11-4-2-8-14-12(11)9-10/h2,4-6,8-9H,1,3,7H2
• InChI Key： TUXXUEDIAKVRAH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-(3-bromopropyl)quinoline

7-(3-bromopropyl)quinoline (CAS No. 1538791-52-4): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 7-(3-bromopropyl)quinoline (CAS No. 1538791-52-4) has emerged as a valuable intermediate for the synthesis of complex molecules. This brominated quinoline derivative is particularly noteworthy for its role in pharmaceutical research and material science applications. With the increasing demand for novel heterocyclic compounds in drug discovery, 7-(3-bromopropyl)quinoline has gained attention as a key precursor for developing potential therapeutic agents.

The molecular structure of 7-(3-bromopropyl)quinoline features a quinoline core with a 3-bromopropyl side chain at the 7-position. This unique arrangement provides two reactive sites - the bromine atom for nucleophilic substitution reactions and the quinoline nitrogen for coordination chemistry. Researchers frequently search for "7-(3-bromopropyl)quinoline synthesis" or "1538791-52-4 applications" as they explore its potential in creating more complex molecular architectures.

Recent studies have highlighted the compound's utility in medicinal chemistry, particularly in the development of kinase inhibitors. The quinoline scaffold is known for its biological activity, and the addition of the bromopropyl group allows for further functionalization. Common search queries like "quinoline derivatives in drug discovery" and "brominated heterocycles uses" reflect the growing interest in this chemical space.

From a synthetic chemistry perspective, 7-(3-bromopropyl)quinoline serves as an excellent building block for palladium-catalyzed cross-coupling reactions. Its compatibility with Suzuki, Heck, and Buchwald-Hartwig reactions makes it valuable for constructing complex molecules. Laboratory professionals often search for "7-(3-bromopropyl)quinoline coupling reactions" when planning synthetic routes.

The compound's physical properties include moderate solubility in common organic solvents, which facilitates its use in various reaction conditions. Analytical chemists might be interested in its characteristic NMR signals or mass spectral patterns, searching for terms like "1538791-52-4 characterization" or "7-(3-bromopropyl)quinoline spectral data".

In material science applications, 7-(3-bromopropyl)quinoline has shown promise as a precursor for organic electronic materials. The quinoline moiety can contribute to electron transport properties, while the bromine atom allows for polymerization or further functionalization. Researchers investigating "quinoline-based organic semiconductors" or "brominated precursors for OLEDs" might find this compound particularly interesting.

The stability profile of 7-(3-bromopropyl)quinoline makes it suitable for various storage conditions, though proper handling under inert atmosphere is recommended for long-term preservation. Safety data sheets and proper handling procedures are frequently searched topics, with queries like "7-(3-bromopropyl)quinoline storage conditions" being common among laboratory personnel.

As the pharmaceutical industry continues to explore new chemical entities, the demand for versatile intermediates like 7-(3-bromopropyl)quinoline is expected to grow. Its combination of a privileged heterocyclic scaffold with a flexible reactive handle positions it as a valuable tool for medicinal chemists. Search trends show increasing interest in "quinoline building blocks for drug discovery" and "functionalized heterocycles in medicinal chemistry".

From a commercial availability perspective, 7-(3-bromopropyl)quinoline (CAS No. 1538791-52-4) is supplied by several specialty chemical manufacturers. Procurement specialists often search for "1538791-52-4 suppliers" or "7-(3-bromopropyl)quinoline price" when sourcing this material for research purposes.

The compound's potential extends to catalysis applications, where the quinoline nitrogen can coordinate to metal centers. This has led to research interest in "quinoline-based ligands in catalysis" and "metal complexes with brominated heterocycles", further expanding the utility of 7-(3-bromopropyl)quinoline in synthetic chemistry.

Environmental considerations in chemical synthesis have also brought attention to compounds like 7-(3-bromopropyl)quinoline, as researchers seek more sustainable approaches to heterocyclic chemistry. Search queries such as "green synthesis of quinoline derivatives" reflect this growing trend in the chemical community.

In conclusion, 7-(3-bromopropyl)quinoline (CAS No. 1538791-52-4) represents a versatile and valuable intermediate in modern organic synthesis. Its applications span pharmaceutical research, material science, and catalysis, making it a compound of significant interest to researchers across multiple disciplines. As the chemical industry continues to evolve, this brominated quinoline derivative is likely to maintain its importance as a building block for innovative molecular designs.